Cas no 299440-17-8 ((4-bromo-2-fluorophenyl)hydrazine)

(4-Bromo-2-fluorophenyl)hydrazine is a halogenated phenylhydrazine derivative with applications in organic synthesis and pharmaceutical intermediate preparation. Its key structural features include a bromo substituent at the para position and a fluoro group at the ortho position, enhancing its reactivity in cross-coupling reactions and cyclization processes. The compound serves as a versatile building block for the synthesis of heterocyclic compounds, such as indoles and pyrazoles, due to its hydrazine functionality. Its halogenated aromatic ring also facilitates further functionalization via metal-catalyzed reactions. The product is typically handled under controlled conditions due to its sensitivity to oxidation and moisture. Suitable for research and industrial use in specialized synthetic routes.

(4-bromo-2-fluorophenyl)hydrazine structure

299440-17-8 structure

Product Name:(4-bromo-2-fluorophenyl)hydrazine

CAS No:299440-17-8

MF:C₆H₆BrFN₂

MW:205.027643680573

MDL:MFCD02656459

CID:1440533

PubChem ID:609902

Update Time:2025-05-28

(4-bromo-2-fluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

- Hydrazine, (4-bromo-2-fluorophenyl)-
- 4-bromo-2-fluorophenylhydrazine
- (4-Bromo-2-fluoro-phenyl)-hydrazine
- (4-bromo-2-fluorophenyl)hydrazine
- BBL012160
- 1-(4-Bromo-2-fluorophenyl)hydrazine
- 1-(4-Bromo-2-fluorophenyl)hydrazine #
- 2-fluoro-4-bromophenylhydrazine
- EN300-330068
- DB-068190
- (4-bromo-2-fluoro-phenyl)hydrazine
- AKOS005520874
- CS-0450655
- (4-bromo-2-fluorophenyl) hydrazine
- Hydrazine, 4-bromo-2-fluorophenyl-
- SB36460
- SCHEMBL154208
- 299440-17-8
- VS-03212
- STK731595
- MDL： MFCD02656459
- Inchi： 1S/C6H6BrFN2/c7-4-1-2-6(10-9)5(8)3-4/h1-3,10H,9H2
- InChI Key： UOTCQCOHAXZNMA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)NN

Computed Properties

Exact Mass: 203.96988
Monoisotopic Mass: 203.96984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

(4-bromo-2-fluorophenyl)hydrazine Security Information

Hazard Statement： Irritant
Hazard Category Code： 36
Safety Instruction： 26

(4-bromo-2-fluorophenyl)hydrazine Pricemore >>

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